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Compound of Interest

Compound Name:
tert-Butyl (tert-

butoxycarbonyl)oxycarbamate

Cat. No.: B153070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of tert-Butyl (tert-
butoxycarbonyl)oxycarbamate, a reagent commonly used in organic synthesis, particularly

for the introduction of the Boc-protected hydroxylamine functionality. A thorough understanding

of its solubility in various organic solvents is critical for its effective use in reaction setups,

purification processes, and formulation development.

While specific quantitative solubility data for tert-Butyl (tert-butoxycarbonyl)oxycarbamate is

not extensively published, this guide provides a framework for its experimental determination. It

includes standardized methodologies and a template for data compilation, enabling

researchers to generate reliable and consistent solubility profiles tailored to their specific

laboratory conditions and solvent systems.

Compound Profile: tert-Butyl (tert-
butoxycarbonyl)oxycarbamate

Synonyms: N,O-Bis(tert-butoxycarbonyl)hydroxylamine, N,O-Di-Boc-hydroxylamine

CAS Number: 85006-25-3[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b153070?utm_src=pdf-interest
https://www.benchchem.com/product/b153070?utm_src=pdf-body
https://www.benchchem.com/product/b153070?utm_src=pdf-body
https://www.benchchem.com/product/b153070?utm_src=pdf-body
https://www.benchchem.com/product/b153070?utm_src=pdf-body
https://www.benchchem.com/product/b153070?utm_src=pdf-body
https://www.chemical-suppliers.eu/enp/tert-butyl-tert-butoxycarbonyl-oxycarbamate-PX1209208
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₁₀H₁₉NO₅[1]

Molecular Weight: 233.26 g/mol [1]

Appearance: White crystalline powder[1][2]

Expected Solubility Trends
Based on the structure of tert-Butyl (tert-butoxycarbonyl)oxycarbamate and the known

solubility of related carbamate compounds, a qualitative solubility profile can be anticipated.

Compounds like tert-butyl carbamate are generally soluble in chlorinated solvents (e.g.,

dichloromethane, chloroform) and alcohols, with lower solubility in non-polar hydrocarbon

solvents (e.g., petroleum ether) and water. Similarly, di-tert-butyl dicarbonate is miscible with a

wide range of organic solvents but not with water. Therefore, it is expected that tert-Butyl (tert-
butoxycarbonyl)oxycarbamate will exhibit good solubility in moderately polar to polar aprotic

organic solvents.

Quantitative Solubility Data
The precise solubility of tert-Butyl (tert-butoxycarbonyl)oxycarbamate in various organic

solvents should be determined experimentally. The following table is provided as a template for

researchers to record their findings.
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Solvent
Chemical
Formula

Polarity Index
Solubility at
25°C (mg/mL)

Notes

Dichloromethane

(DCM)
CH₂Cl₂ 3.1 To be determined

Expected to be a

good solvent.

Chloroform CHCl₃ 4.1 To be determined
Expected to be a

good solvent.

Tetrahydrofuran

(THF)
C₄H₈O 4.0 To be determined

Expected to be a

good solvent.

Ethyl Acetate

(EtOAc)
C₄H₈O₂ 4.4 To be determined

Acetone C₃H₆O 5.1 To be determined

Acetonitrile

(ACN)
C₂H₃N 5.8 To be determined

Methanol

(MeOH)
CH₃OH 5.1 To be determined

Expected to be a

good solvent.

Ethanol (EtOH) C₂H₅OH 4.3 To be determined

Isopropanol (IPA) C₃H₈O 3.9 To be determined

Dimethylformami

de (DMF)
C₃H₇NO 6.4 To be determined

A good solvent

for many organic

compounds.

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 7.2 To be determined

A good solvent

for many organic

compounds.

Toluene C₇H₈ 2.4 To be determined

Hexane(s) C₆H₁₄ 0.1 To be determined
Expected to be a

poor solvent.

Water H₂O 10.2 To be determined
Expected to have

low solubility.
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Experimental Protocols for Solubility Determination
The following protocols provide standardized methods for determining both the qualitative and

quantitative solubility of tert-Butyl (tert-butoxycarbonyl)oxycarbamate.

Qualitative Solubility Determination
This method provides a rapid assessment of solubility.

Materials:

tert-Butyl (tert-butoxycarbonyl)oxycarbamate

A selection of organic solvents (see table above)

Small test tubes or vials (e.g., 1.5 mL)

Vortex mixer

Pipettes

Procedure:

Place a small, accurately weighed amount (e.g., 1-5 mg) of tert-Butyl (tert-
butoxycarbonyl)oxycarbamate into a test tube.

Add a small, measured volume of the selected solvent (e.g., 100 µL) to the test tube.

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution. If the solid has completely dissolved, the compound is

considered soluble at that concentration.

If the solid has not completely dissolved, add another measured volume of the solvent and

repeat the vortexing and observation steps.

Continue adding the solvent in a stepwise manner until the solid dissolves completely or a

large volume of solvent has been added, indicating low solubility.
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Quantitative Solubility Determination (Equilibrium
Method)
This method determines the equilibrium solubility, providing a more precise measurement.

Materials:

tert-Butyl (tert-butoxycarbonyl)oxycarbamate

A selection of organic solvents

Scintillation vials or other sealable containers

Orbital shaker or rotator in a temperature-controlled environment

Syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Add an excess amount of tert-Butyl (tert-butoxycarbonyl)oxycarbamate to a vial,

ensuring that there will be undissolved solid remaining at equilibrium.

Accurately add a known volume of the selected solvent to the vial.

Seal the vial to prevent solvent evaporation.

Place the vial in an orbital shaker or rotator in a temperature-controlled environment (e.g.,

25°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours).

After the equilibration period, allow the vial to stand undisturbed for a short time to allow the

undissolved solid to settle.
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Carefully withdraw a sample of the supernatant and filter it through a syringe filter to remove

any undissolved solid.

Dilute the filtered supernatant with a known volume of an appropriate solvent to a

concentration within the linear range of the analytical method.

Quantify the concentration of tert-Butyl (tert-butoxycarbonyl)oxycarbamate in the diluted

sample using a pre-calibrated HPLC or UV-Vis spectrophotometer.

Calculate the original solubility in mg/mL using the measured concentration and the dilution

factor.

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Qualitative Solubility Determination

Weigh 1-5 mg of compound into a vial

Add a known volume of solvent (e.g., 100 µL)

Vortex for 1-2 minutes

Visually inspect for dissolved solid

Completely dissolved?

Record as soluble at this concentration

Yes

Add more solvent

No

Record as poorly soluble

Click to download full resolution via product page

Caption: Workflow for qualitative solubility determination.
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Quantitative Solubility Determination

Add excess solid to a known volume of solvent

Equilibrate at a constant temperature (24-48h)

Allow solid to settle

Filter supernatant

Dilute sample

Analyze by HPLC or UV-Vis

Calculate solubility

Report solubility (mg/mL)

Click to download full resolution via product page

Caption: Workflow for quantitative solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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